Cas no 16134-81-9 ((3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one)

• Product Name: (3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one
• CAS No: 16134-81-9
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 1998085
• PubChem ID: 53878045
• Update Time: 2025-06-08

(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one Chemical and Physical Properties

Names and Identifiers

• (3alpha,5alpha,6alpha)-3,6-Dihydroxypregnan-20-one
• 16134-81-9
• (3alpha,5alpha,6alpha)-3,6-Dihydroxy-pregnan-20-one
• 3a,6a-dihydroxy-5a-pregnan-20-one
• (3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one

• Inchi： 1S/C21H34O3/c1-12(22)15-4-5-16-14-11-19(24)18-10-13(23)6-8-21(18,3)17(14)7-9-20(15,16)2/h13-19,23-24H,4-11H2,1-3H3/t13-,14+,15-,16+,17+,18-,19+,20-,21-/m1/s1
• InChI Key： HHUZGDMRRLQZIQ-JFBAWDOZSA-N
• SMILES： O[C@H]1C[C@H]2[C@@H]3CC[C@H](C(C)=O)[C@@]3(C)CC[C@@H]2[C@@]2(C)CC[C@H](C[C@@H]21)O

Computed Properties

• Exact Mass: 334.25079494g/mol
• Monoisotopic Mass: 334.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives